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Compound of Interest

Compound Name: Tris(tert-pentoxy)silanol

Cat. No.: B100008 Get Quote

Essential Safety and Handling Guide for Tris(tert-
pentoxy)silanol
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of Tris(tert-pentoxy)silanol (CAS No. 17906-35-3) in a

laboratory setting. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tris(tert-pentoxy)silanol is
provided below for quick reference.
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Property Value Source

CAS Number 17906-35-3 [1][2]

Molecular Formula C15H34O4Si [1][2]

Molecular Weight 306.51 g/mol [2][3]

Appearance Clear, colorless liquid [2]

Density 0.944 g/mL at 25 °C

Boiling Point 96-99 °C at 2-3 mmHg [4]

Flash Point 106 °C (222.8 °F) - closed cup

Vapor Pressure 1 torr @ 84 °C [2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tris(tert-
pentoxy)silanol to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standard. A face shield

is recommended when there is

a risk of splashing.

Protects eyes from potential

splashes of the liquid which

may cause eye irritation.[1][5]

Hand Protection

Disposable nitrile gloves. For

extended contact, consider

double-gloving or using

heavier duty gloves.

Prevents skin contact, which

may cause irritation.[1][5][6]

Body Protection

A standard laboratory coat.

Ensure it is buttoned and fits

properly.

Protects skin and personal

clothing from spills and

splashes.[6][7]

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a fume hood. Use a

NIOSH-approved respirator

(e.g., N95 dust mask) if

aerosols may be generated.

Prevents inhalation of vapors

or mists, which may cause

respiratory tract irritation.[1]

Footwear
Closed-toe and closed-heel

shoes.

Protects feet from spills and

falling objects.[6][7]

Operational and Disposal Plans
Handling and Storage Workflow
The following diagram outlines the standard workflow for the safe handling and storage of

Tris(tert-pentoxy)silanol.
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Workflow for Handling Tris(tert-pentoxy)silanol

Preparation

Handling

Post-Handling

Don Appropriate PPE

Ensure Fume Hood is Operational

Retrieve from Storage

Dispense Required Amount

Securely Close Container

Return to Storage

Decontaminate Work Area

Properly Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Tris(tert-pentoxy)silanol.
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Experimental Protocol: Small-Scale Reaction Setup
This protocol details the steps for safely measuring and transferring Tris(tert-pentoxy)silanol
for a laboratory-scale reaction.

1. Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary equipment: Tris(tert-pentoxy)silanol in its original container, a clean

and dry reaction vessel, appropriate graduated cylinders or syringes, and waste containers.

Don the mandatory PPE as specified in the table above.

2. Handling and Dispensing:

Place the Tris(tert-pentoxy)silanol container and the reaction vessel inside the fume hood.

Slowly and carefully open the container.

Using a clean, dry pipette or syringe, measure the required volume of the liquid.

Dispense the Tris(tert-pentoxy)silanol into the reaction vessel, avoiding any splashing.

Immediately and tightly close the original container.

3. Post-Handling and Cleanup:

Wipe down any minor drips or spills on the exterior of the containers and the work surface

with a suitable absorbent material.

Store the Tris(tert-pentoxy)silanol container in a designated, well-ventilated storage area

away from heat and oxidizing agents.[1]

Decontaminate any reusable equipment that came into contact with the chemical.

Spill and Emergency Procedures
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Emergency Situation Procedure

Minor Spill

Contain the spill with absorbent material (e.g.,

vermiculite, sand).[1] Sweep or shovel the

absorbed material into a designated, labeled

waste container.[1] Clean the spill area with

soap and water.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] Seek

medical attention if skin irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1] Seek immediate

medical attention.[1]

Inhalation
Move the individual to fresh air.[1] If they feel

unwell, seek medical advice.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1] Seek

immediate medical attention.[1]

Disposal Plan
Proper disposal of Tris(tert-pentoxy)silanol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product and Contaminated Materials: All waste materials, including unused product

and anything contaminated with Tris(tert-pentoxy)silanol, must be disposed of as

hazardous waste.

Disposal Method: The recommended method of disposal is incineration by a licensed

professional waste disposal service.[1][8]

Prohibitions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.benchchem.com/product/b100008?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT8627.0_TRI-t-PENTOXYSILANOL-99_GHS-US_English-US.pdf
https://apps.mnc.umn.edu/pub/msds/tris_tert-butoxy_silanol_99-999.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do NOT dispose of Tris(tert-pentoxy)silanol down the drain or into any sewer system.[1]

Do NOT mix with other waste unless explicitly instructed to do so by your institution's

environmental health and safety department.

Regulations: All disposal activities must be conducted in strict accordance with local, state,

and federal regulations.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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